Cas no 1805261-37-3 (2-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-6-nitropyridine)

• Product Name: 2-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-6-nitropyridine
• CAS No: 1805261-37-3
• MF: C₈H₇BrF₂N₂O₃
• MW: 297.053588151932
• CID: 4897090
• Update Time: 2025-06-14

2-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-6-nitropyridine

• Inchi： 1S/C8H7BrF2N2O3/c1-16-6-2-4(7(10)11)8(13(14)15)12-5(6)3-9/h2,7H,3H2,1H3
• InChI Key： CSYBHVONFFKODB-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(C(F)F)=C([N+](=O)[O-])N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-6-nitropyridine

Comprehensive Overview of 2-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-6-nitropyridine (CAS No. 1805261-37-3)

2-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-6-nitropyridine is a highly specialized chemical compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a difluoromethyl moiety, and a nitropyridine backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 1805261-37-3, ensures precise identification in global chemical databases, catering to researchers and industry professionals.

The growing interest in fluorinated compounds and nitrogen-containing heterocycles has positioned 2-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-6-nitropyridine as a subject of extensive study. Fluorination, particularly with difluoromethyl groups, is a hot topic due to its ability to enhance metabolic stability and bioavailability in drug candidates. This aligns with current trends in medicinal chemistry, where researchers seek to optimize lead compounds for improved efficacy and safety profiles.

In agrochemical applications, the nitropyridine scaffold of this compound is leveraged for designing novel pesticides and herbicides. The bromomethyl group serves as a reactive handle for further functionalization, enabling the creation of derivatives with tailored properties. Such versatility addresses the increasing demand for sustainable crop protection solutions, a pressing concern in modern agriculture.

Synthetic methodologies for 2-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-6-nitropyridine often involve multi-step reactions, including halogenation and nitration processes. Researchers frequently search for optimized protocols to improve yield and purity, reflecting the compound's importance in industrial-scale production. Recent advancements in green chemistry have also spurred interest in eco-friendly synthesis routes, reducing hazardous byproducts.

The compound's physicochemical properties, such as solubility and stability, are critical for its practical use. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize 2-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-6-nitropyridine, ensuring compliance with regulatory standards. These aspects are particularly relevant to quality control laboratories and contract research organizations (CROs).

Emerging applications of 2-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-6-nitropyridine include its use in materials science, where its electronic properties are explored for organic semiconductors. This interdisciplinary potential highlights the compound's relevance beyond traditional chemistry domains, appealing to a broader scientific audience.

In summary, 2-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-6-nitropyridine (CAS No. 1805261-37-3) represents a multifaceted tool for innovation across pharmaceuticals, agrochemicals, and advanced materials. Its structural features and adaptable reactivity continue to inspire cutting-edge research, addressing contemporary challenges in science and technology.